N-benzyl-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide

• IUPAC Name: N-benzyl-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butanamide
• InChI: InChI=1S/C27H33N7O/c35-24(28-18-19-10-3-1-4-11-19)17-9-16-23-30-31-27-33(23)22-15-8-7-14-21(22)26-29-25(32-34(26)27)20-12-5-2-6-13-20/h1-6,10-13,21-22,25-26,29,32H,7-9,14-18H2,(H,28,35)
• InChI Key: ZRDFVSDNPIXVCF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C3NC(NN3C4=NN=C(N24)CCCC(=O)NCC5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C27H33N7O
• Molecular Weight: 471.6 g/mol

Description

N-benzyl-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide is a useful research compound. Its molecular formula is C27H23N7O and its molecular weight is 461.529. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-4-{9-phenyl-2,4,5,7,8,10-hexaazatetracyclo[10.4.0.0^{2,6}.0^{7,11}]hexadeca-1(16),3,5,8,10,12,14-heptaen-3-yl}butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

One study involves the synthesis and characterization of a complex compound similar in structure to the one , identified as N-[(9E)-8,10,17-Triazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2,4,6,11(16),12,14-heptaen-9-ylidene]benzamide. This compound was synthesized and characterized using spectroscopy, microanalysis, and single crystal X-ray diffractometry. The study provides detailed insights into the bond lengths, bond angles, and crystalline structure of the compound, which are crucial for understanding its chemical behavior and potential applications (Odame, Hosten, & Tshentu, 2020).

Potential Applications

• Antimicrobial and Antiproliferative Activity : Another relevant study discusses a series of compounds with a scaffold similar to the query compound, which showed antimicrobial and antiproliferative activity against select cancer cell lines. This suggests potential applications in the development of new antimicrobial agents and cancer therapeutics. The study highlights the importance of specific structural features for the biological activity of these compounds (Stefely et al., 2010).

• Lipoxygenase Inhibition : Research on N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives, which share a structural resemblance with the query compound, revealed their potential as lipoxygenase inhibitors. This enzymatic inhibition is significant for developing treatments for inflammatory diseases, showcasing another potential application area for similar complex organic compounds (Aziz‐ur‐Rehman et al., 2016).